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Compound of Interest

Compound Name: lodomethane-d3

Cat. No.: B117434

Essential Safety and Logistical Information for the Disposal of lodomethane-d3

lodomethane-d3 (CD3I), a deuterated form of iodomethane, is a valuable methylating agent in
organic synthesis and is utilized in various analytical techniques.[1][2] While its use is
widespread in research and development, its hazardous nature necessitates strict adherence
to proper disposal procedures to ensure the safety of laboratory personnel and environmental
protection. This guide provides a comprehensive, step-by-step approach to the safe handling
and disposal of lodomethane-d3.

Immediate Safety and Handling Precautions

lodomethane-d3 is a hazardous substance and must be handled with care in a well-ventilated
area, preferably within a chemical fume hood. It is toxic if swallowed or inhaled, harmful in
contact with skin, causes skin and eye irritation, may cause respiratory irritation, and is a
suspected carcinogen. It is also very toxic to aquatic life with long-lasting effects.

Before handling, personnel must be equipped with appropriate Personal Protective Equipment
(PPE), including:

o Eye Protection: Chemical splash goggles.[3]
e Hand Protection: Chemical-impermeable gloves.[4]

o Body Protection: An appropriate protective suit or lab coat.[5]
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» Respiratory Protection: Required when vapors or aerosols are generated.

Step-by-Step Disposal Procedure

The disposal of lodomethane-d3 must comply with all local, regional, and national regulations
for hazardous waste.[6] Do not dispose of this chemical down the drain or in regular trash.[6]

1. Waste Collection:

e Collect all waste lodomethane-d3, including any contaminated materials, in a designated,
properly labeled hazardous waste container.[7]

e The container must be sturdy, leak-proof, and made of a compatible material.[8] Use the
original container whenever possible.

o Ensure the container is kept tightly closed when not in use and stored in a cool, dry, well-
ventilated area away from incompatible substances such as strong bases and oxidizing
agents.[2][9]

2. Labeling:

o Clearly label the waste container as "Hazardous Waste" and with the full chemical name:
"lodomethane-d3".[8]

« Indicate the associated hazards (e.g., Toxic, Flammable, Carcinogen).[6]

3. Spill Management:

 In the event of a spill, evacuate unnecessary personnel from the area.[3]

e Remove all sources of ignition.[7]

» Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[3][7]

o Carefully collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[4][7]

» Ventilate the affected area.[10]
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4. Disposal of Empty Containers:

 Empty lodomethane-d3 containers are also considered hazardous waste and must be
handled in the same way as the substance itself.[6]

e If local regulations permit, thoroughly rinse the empty container with a suitable solvent (e.g.,
acetone or ethanol). The first rinseate must be collected and disposed of as hazardous
chemical waste.[8]

 After thorough rinsing and air-drying, deface or remove the original label before disposing of
the container as solid waste, following institutional guidelines.[8]

5. Arranging for Disposal:

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and proper disposal of the waste
container.[11][12]

Quantitative Data Summary

The following table summarizes key quantitative data related to the physical and chemical
properties of lodomethane-d3.

Property Value

CAS Number 865-50-9[2]

Molecular Weight 144.96 g/mol

Boiling Point 42 °C (lit.)[9]

Melting Point -66.5 °C (lit.)[9]
Density 2.330 g/mL at 25 °CJ[9]
Vapor Pressure 22.83 psi (at 55 °C)[9]
Storage Temperature 2-8°C
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of lodomethane-
d3.
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Caption: Workflow for the safe disposal of lodomethane-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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